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For Researchers, Scientists, and Drug Development Professionals
Introduction

4"-Hydroxyisojasminin is a naturally occurring secoiridoid glycoside that has been identified
as a constituent of Jasminum mesnyi (Primrose Jasmine), a plant species belonging to the
Oleaceae family.[1][2] Secoiridoids are a class of monoterpenoids known for their diverse
biological activities, and as such, 4"-Hydroxyisojasminin is a molecule of interest for further
scientific investigation. This technical guide aims to provide a comprehensive overview of the
currently available information on the physical and chemical properties of 4"-
Hydroxyisojasminin, while also highlighting the significant gaps in the existing literature.

Chemical and Physical Properties

At present, a comprehensive experimental characterization of the physical and chemical
properties of 4"-Hydroxyisojasminin is not available in the public domain. The majority of the
data is computationally predicted.

Table 1: Computed Physicochemical Properties of 4"-Hydroxyisojasminin[3]
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Property Value Source
Molecular Formula C26H38013 PubChem
Molecular Weight 558.6 g/mol PubChem
Monoisotopic Mass 558.23124126 Da PubChem
Topological Polar Surface Area 202 A2 PubChem
Hydrogen Bond Donor Count 7 PubChem
Hydrogen Bond Acceptor

Count 13 PubChem
Rotatable Bond Count 7 PubChem
XLogP3 -14 PubChem
CAS Number 135378-09-5 PubChem

Solubility, Melting Point, and Boiling Point

Experimentally determined data for the solubility, melting point, and boiling point of 4"-
Hydroxyisojasminin are not currently available in published literature. These parameters are
crucial for drug development, influencing formulation, administration, and bioavailability.

Spectroscopic Data

Detailed experimental spectroscopic data, including 1H NMR, 13C NMR, and mass
spectrometry, are essential for the unambiguous identification and characterization of a
chemical compound. Unfortunately, to date, no published spectra for 4"-Hydroxyisojasminin
could be located.

Experimental Protocols
Isolation

While 4"-Hydroxyisojasminin is known to be a constituent of Jasminum mesnyi, a detailed
and specific protocol for its isolation and purification has not been published.[1][2] General
methods for the isolation of secoiridoid glycosides from Jasminum species typically involve
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extraction with polar solvents such as methanol or ethanol, followed by chromatographic
separation techniques like column chromatography and high-performance liquid
chromatography (HPLC).[4]

Biological Activity Assays

Extracts of Jasminum mesnyi, which contain 4"-Hydroxyisojasminin among other
compounds, have shown antioxidant and anti-inflammatory properties.[5][6] However,
bioassays on the isolated 4"-Hydroxyisojasminin are necessary to determine its specific
contribution to these activities.

A general protocol for assessing antioxidant activity using the DPPH (2,2-diphenyl-1-
picrylhydrazyl) assay, which could be adapted for 4"-Hydroxyisojasminin once isolated, is
described below.

DPPH Radical Scavenging Assay Protocol (General)

Preparation of DPPH solution: A stock solution of DPPH in methanol is prepared.

e Sample preparation: The isolated 4"-Hydroxyisojasminin is dissolved in a suitable solvent
(e.g., methanol) to prepare a series of concentrations.

e Reaction: The sample solutions are mixed with the DPPH solution in a 96-well plate or
cuvettes. A control containing only the solvent and DPPH solution is also prepared.

¢ Incubation: The reaction mixtures are incubated in the dark at room temperature for a
specified period (e.g., 30 minutes).

o Measurement: The absorbance of the solutions is measured at a specific wavelength
(typically around 517 nm) using a spectrophotometer.

» Calculation: The percentage of DPPH radical scavenging activity is calculated using the
formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of
control] x 100

Signaling Pathways
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The specific signaling pathways modulated by 4"-Hydroxyisojasminin have not yet been
elucidated. However, other secoiridoids have been reported to exert their anti-inflammatory
effects through various mechanisms, including the inhibition of pro-inflammatory cytokines and
enzymes. The antioxidant activity of these compounds is often attributed to their ability to
scavenge free radicals.

Diagram of a General Experimental Workflow for Bioactivity Screening
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General Workflow for Bioactivity Screening
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Caption: A generalized workflow for the isolation and bioactivity screening of natural products
like 4"-Hydroxyisojasminin.

Future Research and Conclusion

The current body of knowledge on 4"-Hydroxyisojasminin is limited. To unlock its potential for
drug development and other applications, further research is critically needed in the following
areas:

« |solation and Purification: Development and publication of a robust and reproducible protocol
for the isolation of 4"-Hydroxyisojasminin from Jasminum mesnyi.

e Physicochemical Characterization: Experimental determination of its physical properties,
including solubility in various solvents, melting point, and boiling point.

e Spectroscopic Analysis: Comprehensive spectroscopic characterization using 1H NMR, 13C
NMR, Mass Spectrometry, and other relevant techniques to confirm its structure and provide
reference data for future studies.

 Biological Activity: In-depth investigation of the biological activities of the purified compound,
including its antioxidant, anti-inflammatory, and other potential therapeutic effects.

o Mechanism of Action: Elucidation of the specific molecular targets and signaling pathways
through which 4"-Hydroxyisojasminin exerts its biological effects.

In conclusion, 4"-Hydroxyisojasminin represents a promising natural product for further
investigation. However, the lack of fundamental experimental data currently hinders its
development. The scientific community is encouraged to pursue research that will fill these
knowledge gaps and fully characterize this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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